Cas no 859721-81-6 (11β-HSD1-IN-11)

• Product Name: 11β-HSD1-IN-11
• CAS No: 859721-81-6
• MF: C₁₅H₁₁F₃O₃S
• MW: 328.31
• CID: 5146748
• Update Time: 2026-03-03

11β-HSD1-IN-11 Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(phenylsulfonyl)-1-[4-(trifluoromethyl)phenyl]-
• 11β-HSD1-IN-11

• Inchi： 1S/C15H11F3O3S/c16-15(17,18)12-8-6-11(7-9-12)14(19)10-22(20,21)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： PDXUGNITDTZZFN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C(F)(F)F)C=C1)CS(C1=CC=CC=C1)(=O)=O

Additional information on 11β-HSD1-IN-11

Comprehensive Overview of 11β-HSD1-IN-11 (CAS No. 859721-81-6): Mechanism, Applications, and Research Insights

The compound 11β-HSD1-IN-11 (CAS No. 859721-81-6) is a selective inhibitor of the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), which plays a critical role in glucocorticoid metabolism. This enzyme converts inactive cortisone into active cortisol, a hormone implicated in metabolic disorders such as obesity, diabetes, and cardiovascular diseases. As a potent 11β-HSD1 inhibitor, 11β-HSD1-IN-11 has garnered significant attention in pharmaceutical research for its potential therapeutic applications.

Recent studies highlight the growing interest in 11β-HSD1 inhibitors as a novel approach to managing metabolic syndrome. With the rise in global obesity rates and type 2 diabetes, researchers are exploring 11β-HSD1-IN-11 as a candidate for reducing cortisol-induced metabolic dysregulation. Its high selectivity and low off-target effects make it a promising compound for preclinical and clinical development.

The molecular structure of 11β-HSD1-IN-11 (CAS No. 859721-81-6) has been optimized to enhance binding affinity to the 11β-HSD1 enzyme. Computational modeling and structure-activity relationship (SAR) studies reveal key interactions between the inhibitor and the enzyme's active site, providing insights for further drug design. These findings are particularly relevant for researchers investigating small-molecule therapeutics for metabolic diseases.

In addition to its metabolic applications, 11β-HSD1-IN-11 is being studied for its potential role in neuroprotection and cognitive health. Elevated cortisol levels are linked to neurodegenerative conditions like Alzheimer's disease, and 11β-HSD1 inhibition may offer neuroprotective benefits. This dual therapeutic potential positions 11β-HSD1-IN-11 as a versatile tool in biomedical research.

From a pharmacological perspective, 11β-HSD1-IN-11 exhibits favorable pharmacokinetic properties, including oral bioavailability and tissue penetration. These attributes are critical for its transition from laboratory research to clinical trials. Researchers are also investigating its synergistic effects with existing antidiabetic drugs, which could lead to combination therapies for improved patient outcomes.

The synthesis of 11β-HSD1-IN-11 (CAS No. 859721-81-6) involves multi-step organic reactions, with a focus on achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for research and development. Quality control is paramount, given the compound's potential as a lead candidate in drug discovery.

As the scientific community continues to explore 11β-HSD1 inhibitors, 11β-HSD1-IN-11 stands out for its mechanistic specificity and therapeutic versatility. Its relevance to current health challenges, such as metabolic disorders and aging-related diseases, underscores its importance in modern pharmacology. Future studies will likely focus on optimizing its efficacy and safety profile for human use.

For researchers and clinicians, understanding the pharmacodynamics and toxicology of 11β-HSD1-IN-11 is essential. Preclinical data suggest a favorable therapeutic index, but further investigations are needed to confirm its long-term effects. Collaborative efforts between academia and industry will be crucial in advancing this compound toward clinical applications.

In summary, 11β-HSD1-IN-11 (CAS No. 859721-81-6) represents a cutting-edge small-molecule inhibitor with broad implications for metabolic and neurological health. Its development aligns with the growing demand for targeted therapies that address the root causes of complex diseases. As research progresses, this compound may pave the way for innovative treatments in precision medicine.